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Compound of Interest

Compound Name:
4-Fluoro-2-

(trifluoromethyl)benzaldehyde

Cat. No.: B1297551 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-Fluoro-2-
(trifluoromethyl)benzaldehyde

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-Fluoro-2-(trifluoromethyl)benzaldehyde, a key intermediate in the synthesis

of pharmaceuticals and agrochemicals.[1][2] This document is intended for researchers,

scientists, and professionals in drug development and materials science.

Chemical Identity and Structure
4-Fluoro-2-(trifluoromethyl)benzaldehyde is a fluorinated aromatic aldehyde. Its structure

features a benzaldehyde core substituted with a fluorine atom at the 4-position and a

trifluoromethyl group at the 2-position. This unique arrangement of electron-withdrawing groups

enhances its reactivity and stability, making it a valuable building block in organic synthesis.[1]

Physical and Chemical Properties
The physical properties of 4-Fluoro-2-(trifluoromethyl)benzaldehyde are summarized in the

table below. These characteristics are crucial for its handling, storage, and application in

various chemical reactions.
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Property Value Reference

CAS Number 90176-80-0 [1]

Molecular Formula C₈H₄F₄O [1]

Molecular Weight 192.11 g/mol [1]

Appearance
Colorless to light yellow to light

orange clear liquid
[1]

Purity ≥ 98% (by GC) [1]

Boiling Point 114 °C [1]

Density 1.42 g/mL [1]

Refractive Index n20/D 1.45 [1]

Role in Chemical Synthesis
4-Fluoro-2-(trifluoromethyl)benzaldehyde is a versatile intermediate primarily used in the

development of novel drug candidates and advanced agrochemical formulations.[1][2] The

trifluoromethyl group often improves the biological activity and metabolic stability of the final

molecule.[1] Its structure allows it to readily participate in various organic reactions, serving as

a foundational component for more complex molecules.[1][2]
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Caption: Synthetic workflow of 4-Fluoro-2-(trifluoromethyl)benzaldehyde.

Experimental Protocols for Property Determination
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While specific experimental documentation for this compound is not publicly detailed, the

following standard methodologies are used to determine the key physical properties listed

above.

Boiling Point Determination
The boiling point is typically determined by distillation at atmospheric pressure.

Apparatus: A standard distillation setup is used, including a round-bottom flask, a condenser,

a thermometer placed correctly at the vapor outlet, and a receiving flask.

Procedure: A sample of the liquid is placed in the distillation flask with boiling chips. The

liquid is heated, and the temperature is recorded when the vapor and liquid are in

equilibrium, indicated by a stable temperature reading on the thermometer as the liquid

actively boils and condenses.

Density Measurement
Density is measured using a pycnometer or a digital densitometer.

Apparatus: A calibrated pycnometer (a glass flask with a precise volume) and an analytical

balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed

again at a controlled temperature (e.g., 25 °C).

The pycnometer is emptied, cleaned, and filled with a reference substance of known

density (e.g., deionized water) and weighed.

The density is calculated by comparing the mass of the sample to the mass of the

reference substance.

Refractive Index Measurement
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The refractive index is determined using a refractometer, often an Abbé refractometer.

Apparatus: A calibrated refractometer with a light source and a temperature-controlled prism.

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the temperature is allowed to stabilize (typically at 20 °C,

denoted by the "20" in "n20/D").

Light (typically from a sodium D-line source, denoted by "D") is passed through the

sample.

The user adjusts the instrument to bring the dividing line between the light and dark fields

into focus on the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

Safety and Handling
4-Fluoro-2-(trifluoromethyl)benzaldehyde is a combustible liquid and should be handled with

care.[3]

Stability: The compound is stable under normal storage conditions.[3]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

Handling: Use in a well-ventilated place. Wear appropriate personal protective equipment

(PPE), including gloves and eye protection.[3]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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